1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-fluorobenzyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-[(2-fluorophenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H25FN6O/c1-15-10-16(2)29(27-15)21-11-20(25-14-26-21)28-9-5-7-18(13-28)22(30)24-12-17-6-3-4-8-19(17)23/h3-4,6,8,10-11,14,18H,5,7,9,12-13H2,1-2H3,(H,24,30)
• InChI Key: PXVCIWOKVCFPAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NCC4=CC=CC=C4F)C
• Molecular Formula: C22H25FN6O
• Molecular Weight: 408.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-fluorobenzyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H25FN6O and its molecular weight is 408.481. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-fluorobenzyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-fluorobenzyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

The synthesis of novel compounds based on pyrazolo[3,4-d]pyrimidine derivatives has been a subject of interest due to their potential biological activities. For example, Rahmouni et al. (2014) explored the synthesis of isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, highlighting the versatility of pyrazolo[3,4-d]pyrimidine as a core structure for generating diverse compounds with potential biological applications Rahmouni et al., 2014.

Biological Activities

Compounds derived from pyrazolo[3,4-d]pyrimidine have been evaluated for various biological activities. For instance, a study by Jeankumar et al. (2013) reported on thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating the potential of pyrazolo[3,4-d]pyrimidine derivatives in antimicrobial therapy Jeankumar et al., 2013. Similarly, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives showing anticancer and anti-5-lipoxygenase activities, further highlighting the therapeutic potential of these compounds Rahmouni et al., 2016.

Interaction with Biomolecules

The interaction of pyrazolo[3,4-d]pyrimidine derivatives with biomolecules like proteins has been studied to understand their mechanism of action. For example, He et al. (2020) investigated the molecular interaction of novel water-soluble pyrazolo[1,5-a]pyrimidine derivatives with bovine serum albumin (BSA), providing insights into how these compounds might interact with biological targets He et al., 2020.